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molecular formula C13H14N2O4 B8360896 ethyl 2-(5-nitro-1H-indol-2-yl)propanoate

ethyl 2-(5-nitro-1H-indol-2-yl)propanoate

Cat. No. B8360896
M. Wt: 262.26 g/mol
InChI Key: LERQXAQRAKTHEN-UHFFFAOYSA-N
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Patent
US08623905B2

Procedure details

Ethyl 2-(1H-indol-2-yl)propanoate (0.91 g, 4.2 mmol) was dissolved in concentrated sulfuric acid (3.9 mL) and cooled to −10° C. (salt/ice-mixture). A solution of sodium nitrate (0.36 g, 4.2 mmol) in concentrated sulfuric acid (7.8 mL) was added dropwise over 35 mm. Stirring was continued for another 30 mm at −10° C. The mixture was poured into ice and the product was extracted with ethyl acetate. The combined organic phases were washed with a small amount of sat. aq. sodium bicarbonate. The product was purified by column chromatography on silica gel (5-30% EtOAc in hexane) to give ethyl 2-(5-nitro-1H-indol-2-yl)propanoate (0.34 g, 31%).
Quantity
0.91 g
Type
reactant
Reaction Step One
Quantity
3.9 mL
Type
solvent
Reaction Step One
Quantity
0.36 g
Type
reactant
Reaction Step Two
Quantity
7.8 mL
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH:3]=[C:2]1[CH:10]([CH3:16])[C:11]([O:13][CH2:14][CH3:15])=[O:12].[N+:17]([O-])([O-:19])=[O:18].[Na+]>S(=O)(=O)(O)O>[N+:17]([C:6]1[CH:5]=[C:4]2[C:9](=[CH:8][CH:7]=1)[NH:1][C:2]([CH:10]([CH3:16])[C:11]([O:13][CH2:14][CH3:15])=[O:12])=[CH:3]2)([O-:19])=[O:18] |f:1.2|

Inputs

Step One
Name
Quantity
0.91 g
Type
reactant
Smiles
N1C(=CC2=CC=CC=C12)C(C(=O)OCC)C
Name
Quantity
3.9 mL
Type
solvent
Smiles
S(O)(O)(=O)=O
Step Two
Name
Quantity
0.36 g
Type
reactant
Smiles
[N+](=O)([O-])[O-].[Na+]
Name
Quantity
7.8 mL
Type
solvent
Smiles
S(O)(O)(=O)=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-10 °C
Stirring
Type
CUSTOM
Details
Stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was continued for another 30 mm at −10° C
ADDITION
Type
ADDITION
Details
The mixture was poured into ice
EXTRACTION
Type
EXTRACTION
Details
the product was extracted with ethyl acetate
WASH
Type
WASH
Details
The combined organic phases were washed with a small amount of sat. aq. sodium bicarbonate
CUSTOM
Type
CUSTOM
Details
The product was purified by column chromatography on silica gel (5-30% EtOAc in hexane)

Outcomes

Product
Name
Type
product
Smiles
[N+](=O)([O-])C=1C=C2C=C(NC2=CC1)C(C(=O)OCC)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.34 g
YIELD: PERCENTYIELD 31%
YIELD: CALCULATEDPERCENTYIELD 30.9%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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